Cas no 39746-15-1 (Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester)

• Product Name: Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester
• CAS No: 39746-15-1
• MF: C₁₁H₂₃O₄P
• MW: 250.271684885025
• CID: 298337
• PubChem ID: 13018035
• Update Time: 2025-04-19

Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester
• 1-dimethoxyphosphoryl-3,3-dimethylheptan-2-one
• (3,3-Dimethyl-2-oxoheptyl)phosphonic acid dimethyl ester
• Dimethyl(3,3-dimethyl-2-oxoheptyl)phosphonate
• Dimethyl2-oxo-3,3-dimethylheptylphosphonate
• Phosphonicacid, (3,3-dimethyl-2-oxoheptyl)-, dimethyl ester (9CI)
• dimethyl 2-oxo-3,3-dimethylheptylphosphonate
• dimethyl (3,3-dimethyl-2-oxoheptyl)phosphonate
• dimethyl 3,3-dimethyl-2-oxoheptylphosphonate
• SCHEMBL961898
• dimethyl 3,3-dimethyl-2-oxo-heptylphosphonate
• DTXSID80515309
• DIMETHYL3,3-DIMETHYL-2-OXOHEPTYLPHOSPHONATE
• WIYMDOCSCMPUJI-UHFFFAOYSA-N
• 39746-15-1
• 3,3-dimethyl-2-oxoheptanephosphonic acid dimethyl ester

• Inchi： 1S/C11H23O4P/c1-6-7-8-11(2,3)10(12)9-16(13,14-4)15-5/h6-9H2,1-5H3
• InChI Key： WIYMDOCSCMPUJI-UHFFFAOYSA-N
• SMILES： P(CC(C(C)(C)CCCC)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 250.13339621g/mol
• Monoisotopic Mass: 250.13339621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates